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Compound of Interest

Compound Name: tert-Butyl fluoride

Cat. No.: B1596033 Get Quote

In the dynamic landscape of pharmaceutical research and development, the safe and efficient

handling of chemical reagents is paramount. This guide provides essential safety and logistical

information for the use of tert-Butyl fluoride, ensuring the well-being of laboratory personnel

and the integrity of your research. By adhering to these protocols, you can minimize risks and

streamline your operational workflow.

Physical and Chemical Properties of tert-Butyl
Fluoride
Understanding the fundamental properties of tert-Butyl fluoride is the first step toward safe

handling. This volatile, colorless liquid presents several hazards that necessitate careful

management.
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Property Value Source

Molecular Formula C₄H₉F [1]

Molecular Weight 76.11 g/mol [1]

Appearance Colorless liquid [2]

Odor Faint, sweet, ether-like [2]

Boiling Point
27-28.4 °C (80.6-83.1 °F) at

760 mmHg
[1][2]

Melting Point -99 °C (-146.2 °F) [2]

Density 0.76 g/cm³ [1]

Vapor Pressure 708 mmHg at 25°C [1]

Flash Point

Highly Flammable (Specific

value not provided, but

considered a flammable liquid)

[3]

Solubility
Insoluble in water; soluble in

organic solvents.
[2][4]

Personal Protective Equipment (PPE) for Handling
tert-Butyl Fluoride
A multi-layered approach to personal protective equipment is crucial when working with tert-
Butyl fluoride. The following table outlines the recommended PPE for various laboratory

scenarios.
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Scenario
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine Handling

(in a fume hood)

Safety glasses

with side shields

or chemical

splash goggles.

[4]

Nitrile or

neoprene gloves

(double gloving

recommended).

For extended

contact, butyl

rubber gloves

are preferred.[5]

[6]

Flame-resistant

lab coat.[7]

Not generally

required when

working in a

properly

functioning

chemical fume

hood.

Handling Outside

of a Fume Hood

(small quantities)

Chemical splash

goggles and a

face shield.[8]

Butyl rubber

gloves.[6]

Flame-resistant

lab coat and a

chemical-

resistant apron.

[7]

A NIOSH-

approved

respirator with an

organic vapor

cartridge may be

necessary based

on a risk

assessment.[4]

Spill Cleanup

Chemical splash

goggles and a

face shield.[8]

Heavy-duty butyl

rubber gloves.[5]

Chemical-

resistant suit or

coveralls and

boots.

A full-face

respirator with an

organic vapor

cartridge or a

self-contained

breathing

apparatus

(SCBA) may be

required

depending on the

spill size and

ventilation.[4]

Emergency (e.g.,

large spill or fire)

Full-face SCBA. Heavy-duty

chemical

resistant gloves

(butyl rubber).[5]

Fully

encapsulating,

chemical-

resistant suit.

Positive-

pressure, full-

facepiece self-

contained
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breathing

apparatus

(SCBA).[4]

Experimental Protocol: Use of tert-Butyl Fluoride as
a Reagent in a Nucleophilic Fluorination Reaction
This protocol outlines a standard laboratory procedure involving tert-Butyl fluoride. Note: This

is a generalized procedure and should be adapted to the specific requirements of your

experiment. A thorough risk assessment must be conducted before commencing any new

procedure.

Objective: To perform a nucleophilic fluorination reaction using tert-Butyl fluoride as the

fluoride source.

Materials:

tert-Butyl fluoride

Substrate

Anhydrous solvent (e.g., Tetrahydrofuran - THF)

Stir bar

Round-bottom flask

Septum

Needles and syringes

Inert gas source (e.g., Nitrogen or Argon)

Heating mantle with a stirrer

Thermometer
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Condenser

Quenching solution (e.g., saturated aqueous sodium bicarbonate)

Work-up and purification solvents and equipment

Procedure:

Preparation:

Ensure the chemical fume hood is functioning correctly.

Don all required PPE as outlined in the "Routine Handling" scenario in the table above.

Set up the reaction apparatus (round-bottom flask with a stir bar, condenser, and inert gas

inlet) inside the fume hood.

Flame-dry the glassware to remove any residual moisture.

Cool the glassware to room temperature under a stream of inert gas.

Reaction Setup:

Add the substrate and anhydrous solvent to the reaction flask via a syringe.

Begin stirring the solution.

Carefully measure the required volume of tert-Butyl fluoride in a graduated cylinder or

via syringe inside the fume hood.

Slowly add the tert-Butyl fluoride to the reaction mixture at the desired temperature (this

may require cooling the reaction flask in an ice bath).

Reaction Monitoring:

Heat the reaction to the desired temperature using a heating mantle.

Monitor the progress of the reaction using an appropriate analytical technique (e.g., TLC,

GC, or NMR).
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Work-up:

Once the reaction is complete, cool the flask to room temperature.

Slowly and carefully quench the reaction by adding the quenching solution. Be aware of

potential gas evolution.

Transfer the mixture to a separatory funnel and perform an aqueous work-up to extract the

product.

Dry the organic layer over an appropriate drying agent (e.g., anhydrous magnesium

sulfate).

Filter off the drying agent.

Purification and Waste Disposal:

Remove the solvent using a rotary evaporator.

Purify the crude product using a suitable technique (e.g., column chromatography or

distillation).

Dispose of all chemical waste, including empty containers, according to the disposal plan

outlined below.

Decision-Making for PPE Selection
The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when working with tert-Butyl fluoride.
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tert-Butyl Fluoride PPE Selection

Hazard Assessment

Task Scenarios

Required PPE

Start: Assess Task

What is the task?

Routine Handling
(in fume hood)

Routine

Handling Outside Hood
(small quantity)

Non-Routine/
Outside Hood

Spill Cleanup

Spill

Safety Glasses/Goggles
Nitrile/Neoprene Gloves

Flame-Resistant Lab Coat

Goggles & Face Shield
Butyl Rubber Gloves
FR Lab Coat & Apron
Respirator (if needed)

Goggles & Face Shield
Heavy-Duty Butyl Gloves
Chemical Suit/Coveralls

Respirator/SCBA

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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